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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the thiocarbamate

herbicide Butylate (S-ethyl diisobutylthiocarbamate) in various organic solvents. Due to the

limited availability of specific quantitative solubility data in public literature, this document

summarizes the available qualitative information and presents a detailed, generalized

experimental protocol for the quantitative determination of its solubility.

Introduction to Butylate
Butylate is a selective thiocarbamate herbicide used for the control of grassy weeds in corn. Its

efficacy and formulation depend on its interaction with various solvents. Understanding its

solubility is crucial for developing stable formulations, ensuring effective application, and

conducting environmental fate studies. Butylate is a clear, amber-colored liquid with an

aromatic odor[1].

Quantitative Solubility Data
Precise quantitative solubility data for Butylate in a wide range of organic solvents is not

extensively reported in peer-reviewed journals or publicly accessible databases. The available

information is primarily qualitative, indicating high solubility in many common organic solvents.
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Solvent Chemical Formula
Polarity Index
(Relative)

Reported Solubility
of Butylate

Non-Polar Solvents

Kerosene Not applicable Low Very Soluble[1]

Xylene C₈H₁₀ Low
Very Soluble[1],

Miscible[2][3]

Polar Aprotic Solvents

Acetone C₃H₆O Medium Very Soluble, Miscible

Methyl Isobutyl

Ketone
C₆H₁₂O Medium Miscible

Ethyl Acetate C₄H₈O₂ Medium

A solution of Butylate

in ethyl acetate is

commercially

available, indicating

good solubility.

Polar Protic Solvents

Ethanol C₂H₅OH High Very Soluble, Miscible

Aqueous Solubility

Water H₂O High 45 mg/L at 22 °C

Experimental Protocol for Solubility Determination
The following is a generalized gravimetric method for determining the solubility of a liquid solute

like Butylate in an organic solvent at a specific temperature. This method is based on standard

laboratory procedures for solubility testing.

Objective: To determine the mass of Butylate that can dissolve in a given mass of an organic

solvent at a specified temperature to form a saturated solution.

Materials:
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Butylate (analytical standard)

Selected organic solvents (analytical grade)

Temperature-controlled orbital shaker or water bath

Analytical balance (accurate to ±0.1 mg)

Glass vials with screw caps

Calibrated pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Pre-weighed evaporation dishes or vials

Procedure:

Preparation of Saturated Solution:

Add a known mass of the selected organic solvent to a glass vial.

Add an excess amount of Butylate to the solvent. An "excess" is ensured by observing a

separate, undissolved phase of Butylate after equilibration.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). Periodically check to confirm that an excess of the solute remains.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, cease agitation and allow the mixture to settle while

maintaining the constant temperature.
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Carefully withdraw a known mass of the supernatant (the clear, saturated solution) using a

pipette. To ensure no undissolved Butylate is transferred, a syringe fitted with a filter may

be used.

Gravimetric Analysis:

Transfer the filtered saturated solution to a pre-weighed evaporating dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood or under a gentle

stream of nitrogen) until only the Butylate residue remains.

Weigh the dish containing the residual Butylate.

Calculation:

Calculate the mass of the dissolved Butylate by subtracting the initial mass of the

evaporating dish from the final mass.

The solubility is then expressed as the mass of Butylate per mass of the solvent (e.g., in

g/100g of solvent).

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Butylate
solubility.
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Preparation

Equilibration

Analysis

Result

Add known mass of solvent to vial

Add excess Butylate

Agitate at constant temperature (24-48h)

Allow phases to settle

Withdraw known mass of supernatant

Filter supernatant

Evaporate solvent

Weigh residual Butylate

Calculate solubility (g Butylate / 100g solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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